Cas no 6428-91-7 (Acetic acid,2-[[5-amino-2-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl]diazenyl]phenyl]amino]-2-oxo-,sodium salt (1:2))

• Product Name: Acetic acid,2-[[5-amino-2-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl]diazenyl]phenyl]amino]-2-oxo-,sodium salt (1:2)
• CAS No: 6428-91-7
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 512138
• Update Time: 2026-04-29

Acetic acid,2-[[5-amino-2-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl]diazenyl]phenyl]amino]-2-oxo-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[5-amino-2-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl]diazenyl]phenyl]amino]-2-oxo-,sodium salt (1:2)

Computed Properties

• Exact Mass: 245.09656
• Monoisotopic Mass: 245.09644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.294
• Boiling Point: 374.4°Cat760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.621
• PSA: 54.02